molecular formula C13H13NO B8751088 Pyridine, 4-[(3-methoxyphenyl)methyl]- CAS No. 35854-37-6

Pyridine, 4-[(3-methoxyphenyl)methyl]-

Cat. No. B8751088
CAS RN: 35854-37-6
M. Wt: 199.25 g/mol
InChI Key: IYGPSEOOQIPIGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Pyridine, 4-[(3-methoxyphenyl)methyl]- is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Pyridine, 4-[(3-methoxyphenyl)methyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Pyridine, 4-[(3-methoxyphenyl)methyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

35854-37-6

Molecular Formula

C13H13NO

Molecular Weight

199.25 g/mol

IUPAC Name

4-[(3-methoxyphenyl)methyl]pyridine

InChI

InChI=1S/C13H13NO/c1-15-13-4-2-3-12(10-13)9-11-5-7-14-8-6-11/h2-8,10H,9H2,1H3

InChI Key

IYGPSEOOQIPIGY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1)CC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ammonium formate (25 g) was added to a mixture of 4-(3-methoxybenzoyl)pyridine (27 g, 127 mmol) and 10% palladium on charcoal (7 g) in acetic acid (250 ml). The mixture was heated at reflux for 0.5 hr. The mixture was cooled and diluted with an equal volume of methylene chloride. The catalyst was removed and the solution concentrated in vacuo. The residue was dissolved in water and basified with sodium hydroxide. The mixture was extracted with ether. The extracts were dried and concentrated in vacuo to give the crude 4-(3-methoxybenzyl)pyridine (25 g, 99%) which was used without purification in the next step.
Quantity
25 g
Type
reactant
Reaction Step One
Name
4-(3-methoxybenzoyl)pyridine
Quantity
27 g
Type
reactant
Reaction Step One
Quantity
7 g
Type
catalyst
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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